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Compound of Interest

Compound Name: Dichlorophenyl-ABA

Cat. No.: B1670468

Application Notes and Protocols:
Dichlorophenyl-ABA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorophenyl-ABA (DCPA) is a potent inhibitor of transthyretin (TTR) amyloid fibril
formation. It functions by stabilizing the native tetrameric structure of TTR, thereby preventing
its dissociation into amyloidogenic monomers. This property makes DCPA a valuable tool in
research focused on familial amyloidotic polyneuropathy (FAP) and related protein aggregation
diseases. These application notes provide detailed protocols for the preparation and storage of
Dichlorophenyl-ABA stock solutions to ensure consistent and reliable experimental results.

Data Presentation

Quantitative data for the preparation and storage of Dichlorophenyl-ABA stock solutions are
summarized in the tables below for easy reference.

Table 1: Dichlorophenyl-ABA Properties
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Property Value

Molecular Formula C13H9CI2NO2

Molecular Weight 282.12 g/mol
Appearance White to light yellow solid
Purity >98% by HPLC

Table 2: Stock Solution Preparation (for a desired volume of 1 mL in DMSO)

Desired Concentration

Mass of Dichlorophenyl-ABA to Weigh

1mM 0.282 mg
5 mM 1.41 mg
10 mM 2.82 mg[1]
50 mM 14.1 mg
100 mM 28.2 mg

Table 3: Recommended Storage Conditions for Dichlorophenyl-ABA

Form Storage Temperature Duration
Powder -20°C 3 years
Powder 4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months[2]

In Solvent (e.g., DMSO) -20°C

1 month[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Dichlorophenyl-ABA

Stock Solution in DMSO
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Materials:

Dichlorophenyl-ABA (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous

e Analytical balance

e Microcentrifuge tubes or vials

e Pipettes and sterile pipette tips

» Vortex mixer

» Ultrasonic bath (optional, but recommended)

Procedure:

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area
free from drafts and vibrations. Use appropriate personal protective equipment (PPE),
including gloves, a lab coat, and safety glasses.

» Weighing Dichlorophenyl-ABA: Carefully weigh 2.82 mg of Dichlorophenyl-ABA powder
and transfer it to a sterile microcentrifuge tube or vial.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Dichlorophenyl-
ABA powder.

o Dissolution:
o Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution. .

o For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.[2]
Visually inspect the solution to ensure no solid particles remain.

 Aliquoting and Labeling:
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o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the
compound.

o Clearly label each aliquot with the compound name ("Dichlorophenyl-ABA"),
concentration (10 mM), solvent (DMSO), date of preparation, and your initials.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[2]

Visualizations
Dichlorophenyl-ABA Stock Solution Preparation
Workflow
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Workflow for Dichlorophenyl-ABA Stock Solution Preparation
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Caption: Workflow for preparing a Dichlorophenyl-ABA stock solution.

Mechanism of Action of Dichlorophenyl-ABA
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Mechanism of Dichlorophenyl-ABA Action on Transthyretin (TTR)
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Caption: Dichlorophenyl-ABA stabilizes TTR, inhibiting fibril formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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